Cas no 20236-55-9 (1,3-Benzenediol,2,4,6-trinitro-, barium salt (2:1))
20236-55-9 structure
Product Name:1,3-Benzenediol,2,4,6-trinitro-, barium salt (2:1)
CAS No:20236-55-9
MF:C6H3BaN3O8
MW:382.430317163467
CID:283022
PubChem ID:21116072
Update Time:2025-04-19
1,3-Benzenediol,2,4,6-trinitro-, barium salt (2:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol,2,4,6-trinitro-, barium salt (2:1)
- barium(2+),2,4,6-trinitrobenzene-1,3-diol
- 2,4,6-trinitrobenzene-1,3-diolate
- Barium bis(2,4,6-trinitroresorcinolate)
- Barium styphnate [NA0473] [Explosive 1.1A]
- barium(+2) cation
- EINECS 243-620-9
- 1,3-Benzenediol, 2,4,6-trinitro-, barium salt (2:1)
- 20236-55-9
- Barium styphnate [NA0473] [Explosive 1.1A]
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- Inchi: 1S/C6H3N3O8.Ba/c10-5-2(7(12)13)1-3(8(14)15)6(11)4(5)9(16)17;/h1,10-11H;/q;+2
- InChI Key: ZACISHMWZUXBDS-UHFFFAOYSA-N
- SMILES: [Ba+2].OC1C(=CC(=C(C=1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 705.85392
- Monoisotopic Mass: 382.897261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 317
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 178Ų
Experimental Properties
- PSA: 398.02
1,3-Benzenediol,2,4,6-trinitro-, barium salt (2:1) Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
20236-55-9 (1,3-Benzenediol,2,4,6-trinitro-, barium salt (2:1)) Related Products
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